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Compound of Interest

Compound Name: Alizarin

CAS No.: 72-48-0

Cat. No.: B116980

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis of alizarin,

a historically significant dyestuff, from anthraquinone. The document details the core chemical

transformations, experimental protocols, and underlying reaction mechanisms. Quantitative

data is presented in structured tables for clarity, and key processes are visualized using logical

diagrams.

Introduction
Alizarin, or 1,2-dihydroxyanthraquinone, is a vibrant red dye originally extracted from the roots

of the madder plant (Rubia tinctorum). Its synthesis in the 19th century marked a pivotal

moment in the chemical industry, effectively replacing the natural source with a more

economical and consistent manufacturing process. The primary synthetic route, which remains

relevant today, involves the sulfonation of anthraquinone followed by an alkali fusion. This

guide will elaborate on this two-step synthesis, providing the technical details necessary for its

replication and understanding in a laboratory or industrial setting.
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Overall Reaction Pathway
The synthesis of alizarin from anthraquinone is a two-step process:

Sulfonation: Anthraquinone is reacted with fuming sulfuric acid (oleum) to introduce a

sulfonic acid group at the 2-position, yielding anthraquinone-2-sulfonic acid.

Alkali Fusion: The resulting anthraquinone-2-sulfonic acid (usually as its sodium salt) is fused

with a strong base, typically sodium hydroxide, in the presence of an oxidizing agent to

replace the sulfonate group with a hydroxyl group and introduce a second hydroxyl group,

forming alizarin.
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Anthraquinone Anthraquinone-2-sulfonic acid

 Fuming H₂SO₄ (Oleum)
180°C Alizarin

(1,2-dihydroxyanthraquinone)

 1. NaOH, KClO₃ (or NaNO₃)
200°C, under pressure

2. Acidification 

Reaction

Work-up & Isolation

Charge reactor with
fuming sulfuric acid

Add anthraquinone
(maintain 25-30°C)

Heat to 120°C (4h)
then to 140°C (2h)

Cool and pour into
water

Filter unreacted
anthraquinone

Neutralize filtrate with
CaCO₃

Filter CaSO₄

Precipitate CaCO₃ with
Na₂CO₃

Filter CaCO₃

Evaporate filtrate and
cool to crystallize

Filter and wash
product
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Step 1: Electrophilic Attack

Step 2: Deprotonation

Anthraquinone

Sigma Complex
(Resonance Stabilized) π-bond attacks SO₃ 

SO₃

Anthraquinone-2-sulfonic acid

 -H⁺ 

HSO₄⁻

Step 1: Nucleophilic Addition

Step 2: Elimination of Sulfite Step 3: Oxidation and Hydroxylation

Sodium Anthraquinone-2-sulfonate

Meisenheimer-like Complex
(Resonance Stabilized) OH⁻ attacks C-2 

OH⁻

2-Hydroxyanthraquinone -SO₃²⁻ Disodium salt of Alizarin

 KClO₃/NaNO₃,
NaOH 
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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